![molecular formula C19H16F3N3O4S B2428373 3-(1-((2,6-difluorophenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione CAS No. 2034493-36-0](/img/structure/B2428373.png)
3-(1-((2,6-difluorophenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione
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Description
3-(1-((2,6-difluorophenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H16F3N3O4S and its molecular weight is 439.41. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- A study by Al-Romaizan et al. (2019) highlighted the synthesis of similar quinazolinediones with potential antitumor properties. These compounds exhibited significant potency against human colon carcinoma and human hepatocellular carcinoma cell lines.
Antibacterial Properties
- Research conducted by Hashimoto et al. (2007) described the synthesis of 2-sulfonylquinolone derivatives, including potent broad-spectrum antibacterial agents effective against resistant organisms like MRSA.
5-HT2 Antagonist Activity
- A study by Watanabe et al. (1992) synthesized and tested derivatives of 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione for 5-HT2 and alpha 1 receptor antagonist activity, relevant to central nervous system disorders.
Synthesis Methodologies
- The synthesis of similar fluoroquinazolin-4(1H)-ones was explored by Layeva et al. (2007), providing insights into efficient routes for creating compounds with potential pharmaceutical applications.
Photostability and Photochemistry
- Mella et al. (2001) investigated the photochemistry of ciprofloxacin, a compound structurally related to the chemical , revealing insights into its photostability and potential photo-induced reactions.
Inhibitors of Human Heart Chymase
- A paper by Fukami et al. (2000) discussed the synthesis of 3-phenylsulfonylquinazoline-2,4-dione derivatives as nonpeptide inhibitors of human heart chymase, suggesting potential cardiovascular applications.
properties
IUPAC Name |
3-[1-(2,6-difluorophenyl)sulfonylpiperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N3O4S/c20-11-4-5-16-13(10-11)18(26)25(19(27)23-16)12-6-8-24(9-7-12)30(28,29)17-14(21)2-1-3-15(17)22/h1-5,10,12H,6-9H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVAVVBOIQCMCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CC(=C3)F)NC2=O)S(=O)(=O)C4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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